Cas no 848436-25-9 (5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid)
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a high-purity heterocyclic compound featuring a pyrazolopyrimidine core with a carboxylic acid functional group. Its structural design, incorporating a trifluoromethyl group and dimethylphenyl substituents, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, offering opportunities for structure-activity relationship (SAR) studies. Its well-defined chemical properties make it suitable for applications requiring precise molecular modifications.
848436-25-9 structure
Product Name:5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid
CAS No:848436-25-9
MF:C16H12F3N3O2
MW:335.28059387207
MDL:MFCD09266606
CID:2272352
PubChem ID:25218923
Update Time:2025-05-27
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- ALBB-000966
- 5-(3,4-dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- STK502388
- LS-01104
- AKOS005171003
- CS-0317111
- 5-(3,4-dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- 848436-25-9
- H21204
- MFCD09266606
- 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid
-
- MDL： MFCD09266606
- Inchi： 1S/C16H12F3N3O2/c1-8-3-4-10(5-9(8)2)11-6-13(16(17,18)19)22-14(20-11)7-12(21-22)15(23)24/h3-7H,1-2H3,(H,23,24)
- InChI Key： BZBLGRDYDFDPRW-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2=CC=C(C)C(C)=C2)=NC2=CC(C(=O)O)=NN12)(F)F
Computed Properties
- Exact Mass: 335.08816112Da
- Monoisotopic Mass: 335.08816112Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 67.5Ų
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271495-1g |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 97% | 1g |
$285 | 2021-08-18 | |
| TRC | D015030-100mg |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 100mg |
$ 185.00 | 2022-06-06 | ||
| TRC | D015030-250mg |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 250mg |
$ 380.00 | 2022-06-06 | ||
| TRC | D015030-500mg |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 500mg |
$ 600.00 | 2022-06-06 | ||
| Matrix Scientific | 028315-500mg |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 500mg |
$189.00 | 2023-09-06 | ||
| Chemenu | CM271495-1g |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 97% | 1g |
$*** | 2023-03-30 | |
| abcr | AB404619-500 mg |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
848436-25-9 | 500MG |
€313.80 | 2022-08-31 | ||
| abcr | AB404619-1 g |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; . |
848436-25-9 | 1g |
€406.00 | 2023-04-25 | ||
| abcr | AB404619-5 g |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; . |
848436-25-9 | 5g |
€1074.00 | 2023-04-25 | ||
| abcr | AB404619-1g |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; . |
848436-25-9 | 1g |
€397.00 | 2025-04-16 |
5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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